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Compound of Interest

Compound Name: UNC-926 Hydochloride

CAS No.: 1184136-10-4; 1782573-49-2

Cat. No.: B2590728

Get Quote

A Senior Application Scientist's Field-Proven Insights into a Key Epigenetic Probe

For researchers, scientists, and drug development professionals navigating the intricate

landscape of epigenetic regulation, the selection and application of precise chemical probes

are paramount. This guide provides a comprehensive technical overview of UNC-926

Hydrochloride, a selective inhibitor of the methyl-lysine (Kme) reader domain of the L3MBTL1

protein. Moving beyond a simple product description, this document offers in-depth, field-

proven insights into its mechanism of action, practical guidance on supplier selection, and

detailed experimental protocols to empower your research.

Unveiling UNC-926 Hydrochloride: A Potent
Modulator of Chromatin Biology
UNC-926 Hydrochloride is a small molecule inhibitor that targets the Malignant Brain Tumor

(MBT) domain of the L3MBTL1 (Lethal (3) malignant brain tumor-like protein 1).[1][2] With a

binding affinity (Kd) of 3.9 μM, it selectively disrupts the interaction between L3MBTL1 and its

histone substrate, specifically mono- and di-methylated lysine 20 on histone H4 (H4K20me1/2).
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[1][2] This inhibitory action makes UNC-926 a valuable tool for dissecting the biological roles of

L3MBTL1 in various cellular processes.

Chemical and Physical Properties
Property Value

Chemical Name
(3-Bromophenyl)[4-(1-prrolidinyl)-1-

piperidinyl]methanone hydrochloride

Molecular Formula C₁₆H₂₁BrN₂O·HCl

Molecular Weight 373.72 g/mol

CAS Number 1782573-49-2

Appearance White solid

Purity ≥99% (typically by HPLC)

Solubility Soluble in DMSO

Storage Desiccate at room temperature

The Core Mechanism: Disrupting L3MBTL1-
Mediated Gene Silencing and Genome Stability
L3MBTL1 is a member of the Polycomb group (PcG) of proteins, which are critical regulators of

gene expression and chromatin structure.[3][4] Its primary function is to act as a transcriptional

repressor. It achieves this by recognizing and binding to H4K20me1/2 through its MBT

domains.[5] This binding facilitates the compaction of chromatin, leading to a repressive state

that limits the access of transcriptional machinery to DNA.[5]

The biological implications of L3MBTL1 activity are profound and multifaceted:

Transcriptional Repression: L3MBTL1 is involved in the silencing of various genes, including

those regulated by the E2F family of transcription factors, which are crucial for cell cycle

progression.[5]
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Genome Stability: L3MBTL1 plays a vital role in maintaining genome integrity. Its depletion

can lead to replicative stress, DNA damage, and genomic instability, highlighting its function

as a putative tumor suppressor.[3] The l3mbtl1 gene is located in a region of chromosome

20q12 that is frequently deleted in myeloid malignancies.[3]

DNA Damage Response (DDR): L3MBTL1's interaction with chromatin is dynamic. During

the DNA damage response, it is displaced from chromatin, which unmasks the H4K20me2

mark and allows for the recruitment of other repair proteins like 53BP1.[5]

Interaction with Non-Histone Proteins: L3MBTL1 can also bind to methylated non-histone

proteins, such as p53, further expanding its regulatory influence.[5][6]

By inhibiting the binding of L3MBTL1 to methylated histones, UNC-926 Hydrochloride

effectively reverses these repressive functions, leading to the de-compaction of chromatin and

the potential activation of previously silenced genes. This makes it an invaluable tool for

studying the downstream consequences of L3MBTL1 inhibition in various contexts, including

cancer biology and developmental processes.
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Caption: Mechanism of UNC-926 Hydrochloride action.
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A Practical Guide to Supplier Selection for UNC-926
Hydrochloride
The quality and purity of your chemical probe are critical for obtaining reliable and reproducible

data. When selecting a supplier for UNC-926 Hydrochloride, consider the following factors:

Purity and Characterization: Reputable suppliers will provide a detailed Certificate of

Analysis (CoA) for each batch, confirming the compound's identity and purity (typically

≥99%) as determined by methods like HPLC and NMR.

Lot-to-Lot Consistency: Inquire about the supplier's quality control measures to ensure

consistency between different batches of the compound. This is crucial for long-term studies.

Technical Support: A knowledgeable technical support team can be an invaluable resource

for addressing questions about solubility, stability, and experimental design.

Documentation: Look for suppliers that provide comprehensive datasheets with information

on the compound's biological activity, storage conditions, and safety precautions.

Comparison of Notable Suppliers
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Supplier Purity
Available
Documentation

Key Differentiator

Tocris Bioscience ≥99% (HPLC)[2]

CoA, Product

Datasheet, Safety

Datasheet[2]

Strong reputation for

high-quality

neuroscience and cell

biology reagents.

AdooQ Bioscience >99% (HPLC) CoA, MSDS

Often provides

detailed solubility

information in various

solvents.

APExBIO ≥98%
CoA, Product

Datasheet

Frequently offers a

range of product sizes

to suit different

experimental needs.

MedchemExpress >98%

CoA, HPLC/NMR

data, Technical Data

Sheet

Known for a large

portfolio of inhibitors

and active

pharmaceutical

ingredients.

Cayman Chemical ≥98%

CoA, Product

Information, Safety

Data Sheet

Extensive experience

in the synthesis and

characterization of

biochemicals.

Disclaimer: This table is for informational purposes only and does not constitute an

endorsement of any specific supplier. Researchers should conduct their own due diligence

before making a purchase.

Experimental Protocols: Putting UNC-926
Hydrochloride to Work
The following protocols provide a starting point for utilizing UNC-926 Hydrochloride in your

research. It is essential to optimize these protocols for your specific cell type and experimental
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conditions.

In Vitro Peptide Pull-Down Assay to Confirm L3MBTL1
Inhibition
This assay directly assesses the ability of UNC-926 Hydrochloride to disrupt the interaction

between the L3MBTL1 MBT domain and a biotinylated histone H4 peptide containing the

K20me1 mark.
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Caption: Workflow for a peptide pull-down assay.
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Materials:

Recombinant L3MBTL1 protein (containing the MBT domains)

Biotinylated histone H4 peptide (aa 15-25) with monomethylated K20 (H4K20me1)

UNC-926 Hydrochloride (stock solution in DMSO)

Streptavidin-coated magnetic beads

Pull-down buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 0.1% NP-40, 1 mM DTT,

protease inhibitors)

Wash buffer (e.g., pull-down buffer with 300 mM NaCl)

Elution buffer (e.g., 2X Laemmli sample buffer)

DMSO (vehicle control)

Procedure:

Prepare UNC-926 Hydrochloride dilutions: Prepare a serial dilution of UNC-926

Hydrochloride in pull-down buffer. Include a DMSO-only control.

Incubate L3MBTL1 with inhibitor: In separate microcentrifuge tubes, incubate a fixed amount

of recombinant L3MBTL1 protein with the different concentrations of UNC-926 Hydrochloride

(or DMSO) for 30 minutes at 4°C with gentle rotation.

Add biotinylated peptide: Add the biotinylated H4K20me1 peptide to each tube and incubate

for another 1-2 hours at 4°C.

Prepare streptavidin beads: While the incubation is in progress, wash the streptavidin beads

three times with pull-down buffer.

Capture peptide-protein complexes: Add the washed streptavidin beads to each tube and

incubate for 1 hour at 4°C with gentle rotation.
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Wash away unbound proteins: Pellet the beads using a magnetic stand and discard the

supernatant. Wash the beads three times with ice-cold wash buffer.

Elute bound proteins: After the final wash, remove all residual buffer and add elution buffer to

the beads. Boil the samples for 5-10 minutes to elute the bound proteins.

Analyze by Western Blot: Separate the eluted proteins by SDS-PAGE and transfer to a

PVDF membrane. Probe the membrane with an antibody against L3MBTL1 to detect the

amount of protein pulled down in each condition.

Expected Results: A dose-dependent decrease in the amount of L3MBTL1 pulled down with

the H4K20me1 peptide should be observed in the presence of increasing concentrations of

UNC-926 Hydrochloride, confirming its inhibitory activity.

Western Blot Analysis of Histone Modifications in
Treated Cells
This protocol allows for the assessment of global changes in histone methylation marks in cells

treated with UNC-926 Hydrochloride.

Materials:

Cell line of interest

UNC-926 Hydrochloride (stock solution in DMSO)

Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Histone extraction buffer (e.g., 0.2 N HCl)

Primary antibodies against H4K20me1, H4K20me2, and total Histone H3 (loading control)

HRP-conjugated secondary antibodies

ECL substrate

Procedure:
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Cell treatment: Plate cells at an appropriate density and allow them to adhere overnight.

Treat the cells with various concentrations of UNC-926 Hydrochloride (and a DMSO control)

for the desired duration (e.g., 24-72 hours).

Histone extraction:

Harvest the cells and wash with PBS.

Lyse the cells in a hypotonic buffer and pellet the nuclei.

Resuspend the nuclear pellet in 0.2 N HCl and incubate for at least 4 hours at 4°C with

rotation.

Centrifuge to pellet cellular debris and collect the supernatant containing the acid-soluble

histones.

Neutralize the histone extract with NaOH.

Protein quantification: Determine the protein concentration of the histone extracts using a

suitable method (e.g., Bradford assay).

SDS-PAGE and Western Blotting:

Prepare protein samples with Laemmli buffer and boil.

Load equal amounts of histone extract (10-20 µg) onto a 15% SDS-polyacrylamide gel.

Transfer the proteins to a PVDF membrane (0.2 µm pore size is recommended for

histones).

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with primary antibodies against H4K20me1, H4K20me2, and total

H3 overnight at 4°C.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.
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Wash the membrane again and detect the signal using an ECL substrate.

Expected Results: Treatment with UNC-926 Hydrochloride is expected to lead to an increase in

the global levels of H4K20me1 and/or H4K20me2, as the inhibitor prevents their recognition

and the subsequent chromatin compaction mediated by L3MBTL1. Total H3 levels should

remain unchanged and serve as a loading control.

Cell-Based Proliferation Assay
This assay assesses the effect of UNC-926 Hydrochloride on the proliferation of a chosen cell

line.

Materials:

Cell line of interest

UNC-926 Hydrochloride (stock solution in DMSO)

Complete cell culture medium

96-well plates

Cell proliferation assay reagent (e.g., MTT, WST-1, or CellTiter-Glo)

Procedure:

Cell seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth over

the course of the experiment.

Compound treatment: After allowing the cells to adhere, treat them with a serial dilution of

UNC-926 Hydrochloride. Include a DMSO-only control.

Incubation: Incubate the plate for a period that allows for multiple cell divisions (e.g., 48-72

hours).

Proliferation measurement: Add the cell proliferation reagent to each well according to the

manufacturer's instructions.
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Data acquisition: Measure the absorbance or luminescence using a plate reader.

Data analysis: Normalize the data to the DMSO control and plot the results as a dose-

response curve to determine the IC₅₀ value (the concentration of inhibitor that causes 50%

inhibition of cell proliferation).

Expected Results: Depending on the cell line and its reliance on L3MBTL1-mediated pathways

for survival and proliferation, UNC-926 Hydrochloride may exhibit anti-proliferative effects.

Conclusion: A Versatile Tool for Epigenetic
Discovery
UNC-926 Hydrochloride is a powerful and selective chemical probe for investigating the

multifaceted roles of L3MBTL1 in chromatin biology, gene regulation, and disease. By providing

a detailed understanding of its mechanism of action, practical guidance on its acquisition, and

robust experimental protocols, this guide aims to empower researchers to effectively utilize this

valuable tool in their quest to unravel the complexities of the epigenome. As with any chemical

probe, careful experimental design, including the use of appropriate controls, is essential for

generating meaningful and reproducible data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. apexbt.com [apexbt.com]

2. UNC 926 hydrochloride | CAS 1782573-49-2 | UNC926 HCl | Tocris Bioscience
[tocris.com]

3. L3MBTL1 polycomb protein, a candidate tumor suppressor in del(20q12) myeloid
disorders, is essential for genome stability - PMC [pmc.ncbi.nlm.nih.gov]

4. genecards.org [genecards.org]

5. Gene - L3MBTL1 [maayanlab.cloud]

6. alzdiscovery.org [alzdiscovery.org]

To cite this document: BenchChem. [An In-depth Technical Guide to UNC-926 Hydrochloride
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2590728/docs#an-in-depth-technical-guide-to-unc-
926-hydrochloride-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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